Cas no 32797-12-9 (Ethanesulfonic acid,2-oxo-)

• Product Name: Ethanesulfonic acid,2-oxo-
• CAS No: 32797-12-9
• MF: C₂H₄O₄S
• MW: 124.115759849548
• CID: 310634
• PubChem ID: 160226
• Update Time: 2025-04-19

Ethanesulfonic acid,2-oxo- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-oxo-
• 2-oxoethanesulfonic acid
• 32797-12-9
• Sulfoacetaldehyde
• 2-Sulfoacetaldehyde
• 2-Oxoethane-1-sulfonic acid
• DTXSID50186464
• C00593
• Ethanesulfonic acid, 2-oxo-
• Q27102552
• CHEBI:17717
• SCHEMBL639617

• Inchi： 1S/C2H4O4S/c3-1-2-7(4,5)6/h1H,2H2,(H,4,5,6)
• InChI Key： JTJIXCMSHWPJJE-UHFFFAOYSA-N
• SMILES： S(CC=O)(=O)(=O)O

Computed Properties

• Exact Mass: 123.98302
• Monoisotopic Mass: 123.98302978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids